Cas no 22432-68-4 (4,4,5,5-tetrachloro-1,3-dioxolan-2-one)

• Product Name: 4,4,5,5-tetrachloro-1,3-dioxolan-2-one
• CAS No: 22432-68-4
• MF: C₃Cl₄O₃
• MW: 225.842297554016
• MDL: MFCD00030631
• CID: 284484
• PubChem ID: 2724978
• Update Time: 2025-07-19

4,4,5,5-tetrachloro-1,3-dioxolan-2-one Chemical and Physical Properties

Names and Identifiers

• TETRACHLOROETHYLENE CARBONATE
• Tetrachloroethylene carbonate
• 4,4,5,5-TETRACHLORO-1,3-DIOXOLAN-2-ONE
• 22432-68-4
• DTXSID40176970
• LS-05933
• SCHEMBL140588
• MFCD00030631
• tetrachloro-1,3-dioxolan-2-one
• 4, 4, 5, 5-tetrachloro-1, 3-dioxolan-2-one
• 1,3-Dioxolan-2-one, 4,4,5,5-tetrachloro-
• NS00007506
• 4,4,5,5,-tetrachloro-1,3-dioxolan-2-one
• TXQPIYKVIOKFAB-UHFFFAOYSA-N
• AKOS005456157
• EC 404-060-2
• 4,4,5,5-tetrachloro-1,3-dioxolan-2-one

• MDL： MFCD00030631
• Inchi： 1S/C3Cl4O3/c4-2(5)3(6,7)10-1(8)9-2
• InChI Key： TXQPIYKVIOKFAB-UHFFFAOYSA-N
• SMILES： ClC1(C(OC(=O)O1)(Cl)Cl)Cl

Computed Properties

• Exact Mass: 223.8603
• Monoisotopic Mass: 223.86
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.8180 (estimate)
• Boiling Point: 223.3°Cat760mmHg
• Flash Point: 99.4°C
• Refractive Index: 1.542
• PSA: 35.53

4,4,5,5-tetrachloro-1,3-dioxolan-2-one Security Information

• Hazardous Material transportation number：1760
• Hazard Category Code： 22-26-34
• Safety Instruction： 9-26-28-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

Additional information on 4,4,5,5-tetrachloro-1,3-dioxolan-2-one

Introduction to 4,4,5,5-tetrachloro-1,3-dioxolan-2-one (CAS No. 22432-68-4) and Its Recent Applications in Chemical Biology

4,4,5,5-tetrachloro-1,3-dioxolan-2-one, identified by the chemical identifier CAS No. 22432-68-4, is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and reactivity. This compound belongs to the dioxolane class of molecules, which are known for their broad utility in synthetic chemistry, pharmaceutical development, and material science. The presence of multiple chlorine substituents in its structure imparts distinct electronic and steric effects, making it a valuable intermediate in various organic transformations.

The nomenclature of this compound reflects its molecular composition: the prefix "tetra-" indicates four chlorine atoms, while "tetrachloro" specifies their positions on the dioxolane ring. The suffix "-one" denotes the presence of a ketone functional group, which is crucial for its reactivity. This precise naming adheres to the International Union of Pure and Applied Chemistry (IUPAC) standards, ensuring clarity and consistency in scientific communication.

In recent years, 4,4,5,5-tetrachloro-1,3-dioxolan-2-one has been extensively studied for its potential applications in drug discovery and molecular chemistry. Its ability to undergo ring-opening reactions under controlled conditions has made it a popular choice for synthesizing complex organic molecules. One of the most notable applications is its use as a building block in the preparation of pharmaceutical intermediates. The compound's reactivity allows for facile introduction of various functional groups, enabling the construction of intricate molecular architectures that are essential for developing new therapeutic agents.

Recent research has highlighted the role of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one in bioconjugation techniques, where it serves as a linker to attach biomolecules such as peptides and proteins. This application is particularly relevant in the development of targeted therapies and diagnostic tools. The stability of the dioxolane ring under physiological conditions makes it an ideal candidate for such applications, ensuring that the attached biomolecules retain their functionality without degradation.

Another area where this compound has shown promise is in catalysis. Its unique electronic properties facilitate participation in various catalytic cycles, including those involving transition metals. Researchers have explored its use as a ligand or co-catalyst in organic transformations that are otherwise challenging to achieve under mild conditions. This capability is particularly valuable in green chemistry initiatives, where efficient and sustainable synthetic routes are prioritized.

The synthetic utility of 4,4,5,5-tetrachloro-1,3-dioxolan-2-one extends beyond pharmaceuticals into materials science. Its incorporation into polymers and coatings enhances thermal stability and chemical resistance, making it useful in high-performance materials. These advancements underscore the compound's versatility and its potential impact across multiple scientific disciplines.

In conclusion, 4 , 4 , 5 , 5 - tetrachloro - 1 , 3 - dioxolan - 2 - one ( CAS No . 22432 - 68 - 4 ) continues to be a subject of intense research due to its multifaceted applications. Its role in drug development, bioconjugation techniques, catalysis, and materials science highlights its importance as a chemical building block. As research progresses, this compound is likely to find even broader utility, driving innovation in chemical biology and related fields.